1-(2-Methanesulfonylphenyl)propan-1-amine
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Description
1-(2-Methanesulfonylphenyl)propan-1-amine is a secondary amine characterized by a propan-1-amine backbone substituted at the phenyl ring’s 2-position with a methanesulfonyl (-SO₂CH₃) group.
Properties
Molecular Formula |
C10H15NO2S |
|---|---|
Molecular Weight |
213.30 g/mol |
IUPAC Name |
1-(2-methylsulfonylphenyl)propan-1-amine |
InChI |
InChI=1S/C10H15NO2S/c1-3-9(11)8-6-4-5-7-10(8)14(2,12)13/h4-7,9H,3,11H2,1-2H3 |
InChI Key |
HKZLJZTVWOVMEL-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C1=CC=CC=C1S(=O)(=O)C)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methanesulfonylphenyl)propan-1-amine typically involves the reaction of 2-methanesulfonylphenyl derivatives with propan-1-amine under controlled conditions. One common method includes the nucleophilic substitution of a suitable leaving group on the phenyl ring with propan-1-amine. The reaction is often carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the substitution process.
Industrial Production Methods: Industrial production of 1-(2-Methanesulfonylphenyl)propan-1-amine may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions: 1-(2-Methanesulfonylphenyl)propan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.
Reduction: Reduction reactions can convert the methanesulfonyl group to a thiol or sulfide.
Substitution: The amine group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides are employed for substitution reactions.
Major Products:
Oxidation: Sulfoxides and sulfones.
Reduction: Thiols and sulfides.
Substitution: Various alkylated or acylated derivatives.
Scientific Research Applications
1-(2-Methanesulfonylphenyl)propan-1-amine has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(2-Methanesulfonylphenyl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The methanesulfonyl group can form covalent bonds with nucleophilic sites on proteins, leading to modulation of their activity. The propan-1-amine moiety may also interact with biological membranes, affecting cellular processes.
Comparison with Similar Compounds
Key Observations :
- Electron Effects : The methanesulfonyl group enhances acidity and stability compared to electron-donating groups (e.g., methoxy in ’s 3-[(4-methoxyphenyl)oxy]propan-1-amine ).
- Steric Influence : Bulky substituents like 4-sec-butyl () reduce reactivity in nucleophilic reactions, whereas smaller groups (e.g., bromo in ) favor industrial scalability .
Implications for Target Compound :
Target Compound’s Prospects :
- The methanesulfonyl group may enhance binding to sulfonylurea receptors or modulate enzyme inhibition, though toxicity studies are needed.
Physicochemical Properties
Comparative data highlight substituent-driven variations:
Key Insight :
- The methanesulfonyl group likely increases hydrophilicity and thermal stability compared to furan or alkyl-substituted analogs.
Market and Industrial Relevance
Target Compound’s Viability :
- Requires cost-effective synthesis and demonstrated efficacy in preclinical studies to justify commercial production.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
